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Compound of Interest

Compound Name: Cymoxanil-d3

Cat. No.: B15556301 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of Cymoxanil-d3,

ensuring compliance with safety regulations and minimizing environmental impact.

Cymoxanil-d3, like its parent compound Cymoxanil, is a fungicide that requires careful

handling and disposal due to its potential environmental hazards.[1][2] It is classified as very

toxic to aquatic life with long-lasting effects.[1][3][4] Therefore, adherence to established

disposal protocols is paramount.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are in a well-ventilated area and

are wearing the appropriate Personal Protective Equipment (PPE).[3]

Recommended PPE:

Gloves: Chemical-impermeable gloves.[3]

Eye Protection: Tightly fitting safety goggles with side-shields.[3]

Clothing: Fire/flame resistant and impervious clothing.[3]

Respiratory Protection: A self-contained breathing apparatus may be necessary, especially in

case of spills or when dusts are generated.[3]
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Step-by-Step Disposal Procedure
The primary principle for the disposal of Cymoxanil-d3 is that it must be treated as hazardous

waste.[1] Do not dispose of this chemical in standard laboratory trash or down the drain.

Containment:

Ensure the Cymoxanil-d3 waste is in a suitable, well-labeled container.

For spills, take up the material mechanically, avoiding dust formation, and place it in an

appropriate container for disposal.[4]

Storage:

Store the waste container in a locked, designated hazardous waste storage area.[3]

The storage area should be dry and well-ventilated.

Disposal:

Dispose of the contents and container at an approved waste disposal plant or an

appropriate treatment and disposal facility.[3][4]

All disposal activities must be conducted in accordance with local, state, and federal

regulations.[3][5]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for collection by a licensed hazardous waste contractor.

[6]

Key Prohibitions:

Do NOT allow the chemical to enter drains or waterways.[3] Discharge into the environment

must be avoided.[3]

Do NOT dispose of with normal trash.
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Do NOT allow wash water from cleaning equipment to enter drains; collect all wash water for

treatment and disposal as hazardous waste.[1]

Quantitative Data Summary
The following table summarizes the key hazard information for Cymoxanil, which should be

considered applicable to Cymoxanil-d3.

Hazard Classification GHS Statements

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

Skin Sensitization H317: May cause an allergic skin reaction.[4]

Reproductive Toxicity
H361: Suspected of damaging fertility or the

unborn child.

Specific Target Organ Toxicity (Repeated

Exposure)

H373: May cause damage to organs through

prolonged or repeated exposure.[3]

Hazardous to the Aquatic Environment (Acute) H400: Very toxic to aquatic life.[4]

Hazardous to the Aquatic Environment (Chronic)
H410: Very toxic to aquatic life with long lasting

effects.[3][4]

UN Number for Transport 3077[1][5]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For experimental use of Cymoxanil-d3 as an internal standard in

quantification by GC- or LC-MS, refer to relevant analytical chemistry literature.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Cymoxanil-d3.
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Start: Cymoxanil-d3 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Is this a spill?

Contain Spill Mechanically
(Avoid Dust)

Yes

Place Waste in a Labeled,
Approved Container

No

Store in a Locked, Designated
Hazardous Waste Area

Contact EHS for Pickup by
Licensed Waste Disposal Contractor

Dispose at Approved Facility
in Accordance with Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Cymoxanil-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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